Cas no 22872-40-8 (2-Methyl-3-oxo-2-phenylbutanenitrile)

• Product Name: 2-Methyl-3-oxo-2-phenylbutanenitrile
• CAS No: 22872-40-8
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 2950713
• PubChem ID: 14112147
• Update Time: 2025-04-21

2-Methyl-3-oxo-2-phenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-甲基-3-氧代-2-苯基丁腈
• 2-methyl-3-oxo-2-phenylbutanenitrile
• 2-methyl-3-oxo-2-phenyl-butyronitrile
• AKOS015776915
• 22872-40-8
• 2-Methyl-3-oxo-2-phenylbutanenitrile

• Inchi： 1S/C11H11NO/c1-9(13)11(2,8-12)10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key： FHXWSQWJGZUSLW-UHFFFAOYSA-N
• SMILES： O=C(C)C(C#N)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes